Cas no 1895849-41-8 (DBCO-PEG4-TAMRA)

• Product Name: DBCO-PEG4-TAMRA
• CAS No: 1895849-41-8
• MF: C₅₄H₅₇N₅O₁₀
• MW: 936.057894468308
• CID: 3044402
• PubChem ID: 91757905
• Update Time: 2025-10-28

DBCO-PEG4-TAMRA Chemical and Physical Properties

Names and Identifiers

• TAMRA-PEG4-DBCO
• 5-TAMRA PEG4-DBCO
• DBCO-PEG4-TAMRA
• MFCD28334539
• 5-[2-[2-[2-[2-[3-[[3-(2-azatricyclo[10.4.0.04,9]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl)-3-oxopropyl]amino]-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethylcarbamoyl]-2-[3-(dimethylamino)-6-dimethylazaniumylidenexanthen-9-yl]benzoate
• TAMRA DBCO
• AKOS040741609
• MS-31745
• CS-0114140
• HY-D1070
• G17176
• 1895849-41-8
• BP-22456
• DA-67918

• Inchi： 1S/C54H57N5O10/c1-57(2)41-16-19-44-48(34-41)69-49-35-42(58(3)4)17-20-45(49)52(44)43-18-15-39(33-46(43)54(63)64)53(62)56-24-26-66-28-30-68-32-31-67-29-27-65-25-22-50(60)55-23-21-51(61)59-36-40-11-6-5-9-37(40)13-14-38-10-7-8-12-47(38)59/h5-12,15-20,33-35H,21-32,36H2,1-4H3,(H2-,55,56,60,62,63,64)
• InChI Key： DTYTXEJLXHBCNC-UHFFFAOYSA-N
• SMILES： C(C1C=C(C(=O)NCCOCCOCCOCCOCCC(=O)NCCC(N2CC3=CC=CC=C3C#CC3=CC=CC=C23)=O)C=CC=1C1=C2C=CC(N(C)C)=CC2=[O+]C2C=C(N(C)C)C=CC1=2)(=O)[O-]

Computed Properties

• Exact Mass: 935.41054303g/mol
• Monoisotopic Mass: 935.41054303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 69
• Rotatable Bond Count: 21
• Complexity: 1930
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 171Ų

Experimental Properties

• Color/Form: Solid powder

DBCO-PEG4-TAMRA Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on DBCO-PEG4-TAMRA

DBCO-PEG4-TAMRA: A Comprehensive Overview

DBCO-PEG4-TAMRA (CAS No. 1895849-41-8) is a cutting-edge chemical compound that has garnered significant attention in the fields of bioconjugation, drug delivery, and fluorescence imaging. This compound is a derivative of the tetrazine class, specifically designed to facilitate efficient and selective click reactions with strained alkenes or alkynes, enabling the construction of stable bioconjugates with high precision.

The DBCO moiety in DBCO-PEG4-TAMRA is a diazabicyclooctane derivative that exhibits exceptional reactivity and stability under physiological conditions. Its ability to undergo rapid and specific click reactions makes it an ideal choice for applications requiring precise control over molecular assembly. The PEG4 segment, a polyethylene glycol chain, serves as a flexible linker that enhances solubility and reduces immunogenicity, making it particularly suitable for biomedical applications.

One of the most notable features of DBCO-PEG4-TAMRA is its integration with TAMRA, a tetramethylrhodamine-based fluorophore. This combination enables the compound to act as a versatile tool in fluorescence-based assays, such as tracking molecular interactions, monitoring drug delivery, and imaging cellular processes in real-time. The TAMRA moiety provides excellent fluorescence properties, including high quantum yield and resistance to photobleaching, which are critical for long-term imaging studies.

Recent advancements in click chemistry have further highlighted the potential of DBCO-PEG4-TAMRA in drug delivery systems. Researchers have demonstrated its ability to conjugate with therapeutic agents, such as antibodies or small-molecule drugs, enabling targeted delivery to specific tissues or cells. This targeted approach not only enhances therapeutic efficacy but also minimizes off-target effects, making it a promising candidate for precision medicine.

In addition to its role in drug delivery, DBCO-PEG4-TAMRA has found applications in biosensor development and diagnostics. Its ability to form stable bioconjugates with proteins, nucleic acids, and other biomolecules has facilitated the creation of highly sensitive and specific biosensors for detecting diseases at an early stage. Furthermore, its compatibility with various detection platforms, including flow cytometry and fluorescence microscopy, has expanded its utility in clinical diagnostics.

The synthesis of DBCO-PEG4-TAMRA involves a multi-step process that combines click chemistry with traditional organic synthesis techniques. The reaction sequence typically begins with the preparation of the diazabicyclooctane core, followed by functionalization with the PEG linker and subsequent coupling with the TAMRA fluorophore. This modular approach ensures high yields and excellent control over the final product's properties.

Recent studies have also explored the use of DBCO-PEG4-TAMRA in gene editing technologies, such as CRISPR-Cas9 systems. By conjugating guide RNAs or Cas9 proteins with this compound, researchers have achieved enhanced delivery efficiency and improved targeting accuracy, paving the way for more effective gene therapy strategies.

In conclusion, DBCO-PEG4-TAMRA (CAS No. 1895849-41-8) represents a powerful tool in modern chemical biology and medicine. Its unique combination of reactivity, solubility, and fluorescence properties makes it an invaluable asset for advancing research in bioconjugation, drug delivery, and diagnostics. As ongoing research continues to uncover new applications and optimizations for this compound, its impact on biomedical science is expected to grow significantly in the coming years.